Cas no 334658-24-1 (Bodipy Cyclopamine)

• Product Name: Bodipy Cyclopamine
• CAS No: 334658-24-1
• MF: C₄₉H₇₀BF₂N₅O₄
• MW: 841.919020175934
• CID: 825575
• PubChem ID: 71314179
• Update Time: 2025-05-27

Bodipy Cyclopamine Chemical and Physical Properties

Names and Identifiers

• Bodipy Cyclopamine
• DTXSID80747204
• BODIPY-Cyclopamine
• 334658-24-1
• [6-(3-{2-[(3,5-Dimethyl-1H-pyrrol-2-yl-kappaN)methylidene]-2H-pyrrol-5-yl-kappaN}propanamido)-N-{2-[(3beta,23R)-3-hydroxy-17,23-epoxyveratraman-28-yl]ethyl}hexanamidato](difluoro)boron
• N-[2-[(3S,7'aR)-3-hydroxy-3',6',10,11b-tetramethylspiro[2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl]ethyl]-6-[3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoylamino]hexanamide

• Inchi： 1S/C49H70BF2N5O4/c1-30-24-44-47(34(5)49(61-44)20-18-39-40-15-11-35-26-38(58)17-19-48(35,6)42(40)28-41(39)33(49)4)55(29-30)23-22-54-45(59)10-8-7-9-21-53-46(60)16-14-36-12-13-37-27-43-31(2)25-32(3)56(43)50(51,52)57(36)37/h11-13,25,27,30,34,38-40,42,44,47,58H,7-10,14-24,26,28-29H2,1-6H3,(H,53,60)(H,54,59)/t30?,34?,38-,39?,40?,42?,44+,47?,48?,49?/m0/s1
• InChI Key： CQPRECBXTRAUSE-QEXJUGOOSA-N
• SMILES： F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCCCCC(NCCN3CC(C)C[C@@H]4C3C(C)C3(C(C)=C5CC6C7(C)CC[C@@H](CC7=CCC6C5CC3)O)O4)=O)=O)=[N+]21)F

Computed Properties

• Exact Mass: 841.5488922g/mol
• Monoisotopic Mass: 841.5488922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• Melting Point: 128-130°C

Bodipy Cyclopamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer, Under Inert Atmosphere